N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-methylpropanamide

• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-methylpropanamide
• InChI: InChI=1S/C18H18N2O3/c1-11(2)17(21)19-14-10-12(8-9-15(14)22-3)18-20-13-6-4-5-7-16(13)23-18/h4-11H,1-3H3,(H,19,21)
• InChI Key: QHWZINULBWYNFL-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=CC(=C1)C2=NC3=CC=CC=C3O2)OC

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-methylpropanamide, also known as BZAM, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it an interesting subject for further investigation. In

Mechanism of Action

The exact mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-methylpropanamide is not yet fully understood, but it is thought to act on the GABAergic system in the brain. It has been found to enhance the activity of GABAergic neurons, which are involved in the regulation of anxiety and mood. This compound has also been found to have activity at the 5-HT1A receptor, which is involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce anxiety and depression-like behavior in animal models, as well as to have analgesic effects. This compound has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-methylpropanamide in lab experiments is that it has been found to have relatively low toxicity, making it a safer alternative to other compounds that have been studied for similar purposes. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which makes it difficult to predict its effects in different experimental conditions.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-methylpropanamide. One area of interest is the development of new drugs based on the structure of this compound for the treatment of anxiety, depression, and chronic pain. Another area of interest is the further investigation of the mechanism of action of this compound, which could lead to a better understanding of its effects and potential therapeutic applications. Finally, additional studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-methylpropanamide can be synthesized through a multi-step process that involves the reaction of 2-methoxyphenol with 2-chloroacetyl chloride to form 2-(2-methoxyphenoxy)acetamide. This intermediate is then reacted with 2-aminobenzoxazole to produce this compound.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-2-methylpropanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for the development of new drugs for the treatment of anxiety and depression. This compound has also been studied for its potential use in the treatment of chronic pain, as it has been found to have analgesic effects in animal models.